[methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide

• IUPAC Name: [methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide
• InChI: InChI=1S/C6H7NS2.HI/c1-8-6(7)5-3-2-4-9-5;/h2-4,7H,1H3;1H
• InChI Key: PIDPVVACBPWXLJ-UHFFFAOYSA-N
• Canonical SMILES: CSC(=[NH2+])C1=CC=CS1.[I-]
• Molecular Formula: C6H8INS2
• Molecular Weight: 285.2 g/mol

Description

The compound with the identifier “[methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide” is a chemical entity that has garnered interest due to its unique properties and potential applications in various fields. This compound is known for its specific chemical structure and biological activity, making it a subject of study in both academic and industrial research.

Preparation Methods

The synthesis of [methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary and often protected by patents, general methods include the use of specific reagents and catalysts under controlled conditions. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of these methods are often documented in scientific literature and patents.

Chemical Reactions Analysis

[methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The conditions for these reactions vary depending on the desired product. Major products formed from these reactions are often intermediates or final products used in further applications .

Scientific Research Applications

[methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be studied for its effects on cellular processes and signal transduction pathways. In medicine, it could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of [methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

[methylsulfanyl(thiophen-2-yl)methylidene]azanium;iodide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or biological activities but differ in specific properties or applications. Some similar compounds include those with related chemical structures or those that act on similar biological targets .